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Compound of Interest

Compound Name: N-Nitrosofolicacid

Cat. No.: B15389769

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosofolic acid is a nitrosamine impurity that can be present in folic acid, a widely used
supplement, particularly during pregnancy.[1] Due to the potential carcinogenic nature of
nitrosamines, regulatory bodies have set strict limits on their presence in pharmaceutical
products.[1] Accurate and reliable quantification of N-Nitrosofolic acid is therefore crucial for
ensuring the safety of folic acid supplements and other pharmaceutical preparations. This
application note provides a detailed protocol for the quantitative analysis of N-Nitrosofolic acid
using a highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) method, incorporating an isotope-labeled internal standard for enhanced accuracy and
precision.

The use of a stable isotope-labeled internal standard, such as N-Nitrosofolic acid-d4, is the
gold standard for quantitative mass spectrometry. This is because the internal standard co-
elutes with the analyte and experiences similar matrix effects and ionization suppression or
enhancement, allowing for reliable correction and accurate quantification.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15389769?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The overall experimental workflow for the quantification of N-Nitrosofolic acid is depicted in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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